Cas no 56015-98-6 (Benzenesulfinic acid, 4-iodo-)

• Product Name: Benzenesulfinic acid, 4-iodo-
• CAS No: 56015-98-6
• MF: C₆H₅IO₂S
• MW: 268.072172880173
• CID: 4037265
• Update Time: 2025-05-19

Benzenesulfinic acid, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinic acid, 4-iodo-

• Inchi： 1S/C6H5IO2S/c7-5-1-3-6(4-2-5)10(8)9/h1-4H,(H,8,9)
• InChI Key： UYTWXYBJKWIFSB-UHFFFAOYSA-N
• SMILES： C1(S(O)=O)=CC=C(I)C=C1

Additional information on Benzenesulfinic acid, 4-iodo-

Benzenesulfinic Acid, 4-Iodo-

Benzenesulfinic acid, 4-iodo-, also known by its CAS number 56015-98-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of benzenesulfinic acid, with an iodine atom substituted at the para position of the benzene ring. The presence of the sulfinic acid group (-SO₂H) and the iodine substituent introduces unique chemical properties that make it valuable for various applications.

The structure of 4-iodobenzenesulfinic acid consists of a benzene ring with a sulfinic acid group attached at one position and an iodine atom at the opposite position. This para-substitution pattern is significant because it influences the compound's electronic properties and reactivity. The sulfinic acid group is known for its strong electron-withdrawing effect, which can enhance the acidity of the compound and influence its interactions with other molecules. The iodine atom, being a halogen with a large atomic size and high electronegativity, further modulates these properties.

Recent studies have highlighted the potential of 4-iodobenzenesulfinic acid in catalytic processes. Researchers have explored its ability to act as a catalyst in various organic reactions, including oxidation and coupling reactions. The compound's unique electronic configuration allows it to facilitate these reactions under mild conditions, making it an attractive alternative to traditional catalysts that often require harsher reaction conditions.

In addition to its catalytic applications, 4-iodobenzenesulfinic acid has shown promise in the synthesis of advanced materials. For instance, it has been used as a precursor in the preparation of functional polymers and hybrid materials. Its ability to form stable bonds with other molecules makes it ideal for applications in materials science, where precise control over molecular interactions is crucial.

The synthesis of benzenesulfinic acid, 4-iodo- typically involves multi-step processes that include substitution reactions and oxidation steps. Recent advancements in synthetic methodologies have made it possible to produce this compound with higher yields and better purity. These improvements are expected to enhance its accessibility for both research and industrial applications.

From an environmental perspective, the use of 4-iodobenzenesulfinic acid offers several advantages. Its ability to function as an efficient catalyst reduces the need for larger quantities of reagents, thereby minimizing waste and energy consumption. Furthermore, its stability under various reaction conditions makes it suitable for use in green chemistry initiatives.

In conclusion, benzenesulfinic acid, 4-iodo-, with its unique chemical properties and versatile applications, continues to be a focal point in chemical research. As new insights into its potential uses emerge, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.